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Compound of Interest

Compound Name: 1,6-Diiodohexane

Cat. No.: B103822

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of 1,6-Diiodohexane in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe operational
procedures.

Physicochemical and Hazard Information

1,6-Diiodohexane is a light-sensitive liquid that may cause skin, eye, and respiratory irritation.
[1][2][3] It is harmful if swallowed.[4] The following table summarizes key quantitative data for

this chemical.
Property Value
Molecular Formula C6H12I12[4]
Molecular Weight 337.97 g/mol [2]
CAS Number 629-09-4[4]
Density 2.05 g/mL at 25 °CJ5]
Melting Point 9-10 °C[5]
Boiling Point 141-142 °C at 10 mmHg][5]
Flash Point >110 °C (230 °F)
Solubility Immiscible with water[5]
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Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety, the following personal protective equipment
is mandatory when handling 1,6-Diiodohexane.

PPE Category Specific Recommendations

Chemical safety goggles or a face shield should
Eye Protection be worn.[1][4] Ensure that eyewash stations are

readily accessible.[1]

] Chemical-resistant gloves, such as PVC or
Hand Protection o )
nitrile rubber, are required.[4][6]

) ] A lab coat or other protective clothing must be
Skin and Body Protection _
worn to prevent skin contact.[1]

Use in a well-ventilated area.[1][4] If inhalation
Respiratory Protection risk is high, a NIOSH-certified organic vapor

respirator is recommended.[6]

Experimental Workflow and Handling Procedures

The following diagram outlines the standard operating procedure for the safe handling of 1,6-
Diiodohexane, from initial preparation to final disposal.
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Safe Handling Workflow for 1,6-Diiodohexane
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Safe Handling Workflow for 1,6-Diiodohexane
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Detailed Protocols

Handling and Storage:

o Always work in a well-ventilated area, preferably a chemical fume hood.[1][4]
» Avoid all personal contact, including inhalation of vapors.[4]

» Do not eat, drink, or smoke when handling this chemical.[4]

e Store in a cool, dry, and well-ventilated place, away from incompatible materials such as
strong oxidizing agents.[1][3]

e The substance is light-sensitive and should be stored in a dark place under an inert
atmosphere like argon.[3][4]

o Keep containers tightly sealed when not in use.[4]
First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][3]

o Skin Contact: In case of contact, immediately wash the skin with soap and plenty of water.[7]
Remove contaminated clothing and wash it before reuse.[4] If irritation persists, seek
medical attention.[4]

 Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for
breathing.[1] If you feel unwell, call a poison center or doctor.[1]

 Ingestion: If swallowed, rinse your mouth. Do NOT induce vomiting. Seek immediate medical
attention.[3]

Spill Response and Disposal Plan:

o Spill Cleanup: In the event of a spill, immediately evacuate the area.[4] Wear appropriate
PPE, including respiratory protection.[4] Contain the spill using an inert absorbent material
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like sand or vermiculite.[4] Collect the absorbed material into a suitable, labeled container for
disposal.[4]

» Disposal: Dispose of 1,6-Diiodohexane and any contaminated materials as hazardous
waste.[1] All disposal practices must be in accordance with local, state, and federal
regulations.[4] Do not allow the chemical to enter drains or waterways.[4] If recycling is not
an option, the material may be incinerated in a licensed facility or buried in a designated
landfill.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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